Cas no 208995-96-4 ([1,1'-Biphenyl]-4-ol, 4'-(octadecyloxy)-)

• Product Name: [1,1'-Biphenyl]-4-ol, 4'-(octadecyloxy)-
• CAS No: 208995-96-4
• MF: C₃₀H₄₆O₂
• MW: 438.685049533844
• CID: 1397088
• PubChem ID: 71358392
• Update Time: 2025-04-20

[1,1'-Biphenyl]-4-ol, 4'-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-(octadecyloxy)-
• 4-(4-octadecoxyphenyl)phenol
• 4'-(Octadecyloxy)[1,1'-biphenyl]-4-ol
• DTXSID50782400
• 208995-96-4

• Inchi： 1S/C30H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26-32-30-24-20-28(21-25-30)27-18-22-29(31)23-19-27/h18-25,31H,2-17,26H2,1H3
• InChI Key： CNWVQFXDSFASPQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(=CC=2)O)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 438.34998
• Monoisotopic Mass: 438.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46